Cas no 2320221-99-4 (N,2,2-trimethyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)cyclopropane-1-carboxamide)

• Product Name: N,2,2-trimethyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)cyclopropane-1-carboxamide
• CAS No: 2320221-99-4
• MF: C₁₅H₂₀N₆O
• MW: 300.358901977539
• CID: 5327058
• Update Time: 2025-07-16

N,2,2-trimethyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N,2,2-trimethylcyclopropane-1-carboxamide
• N,2,2-trimethyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]cyclopropane-1-carboxamide
• N,2,2-trimethyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)cyclopropane-1-carboxamide

• Inchi： 1S/C15H20N6O/c1-15(2)6-11(15)14(22)19(3)10-7-20(8-10)13-5-4-12-17-16-9-21(12)18-13/h4-5,9-11H,6-8H2,1-3H3
• InChI Key： CXJBZUOHSWVUTQ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1(C)C)N(C)C1CN(C2C=CC3=NN=CN3N=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 463
• XLogP3: 0.8
• Topological Polar Surface Area: 66.6

Additional information on N,2,2-trimethyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)cyclopropane-1-carboxamide

Comprehensive Analysis of N,2,2-trimethyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)cyclopropane-1-carboxamide (CAS No. 2320221-99-4)

The compound N,2,2-trimethyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)cyclopropane-1-carboxamide (CAS No. 2320221-99-4) represents a sophisticated small molecule with significant potential in pharmaceutical research. Its unique structure, featuring a 1,2,4-triazolo[4,3-b]pyridazine core and a cyclopropane-1-carboxamide moiety, has garnered attention for its potential applications in drug discovery. Researchers are particularly interested in its role as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and targeted therapy. The 1,2,4-triazolo[4,3-b]pyridazine scaffold, a key component of this compound, is known for its versatility in medicinal chemistry. It has been explored in the development of kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other therapeutic agents. This aligns with the growing interest in personalized treatment options and next-generation pharmaceuticals.

The azetidin-3-yl group in N,2,2-trimethyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)cyclopropane-1-carboxamide further enhances its pharmacological profile. Azetidines are valued for their conformational rigidity, which can improve binding affinity and metabolic stability. This characteristic is critical in the design of bioavailable drugs, a topic frequently searched by researchers and industry professionals. The incorporation of a cyclopropane ring adds another layer of complexity, often associated with improved pharmacokinetic properties.

Current trends in AI-driven drug discovery have also highlighted the importance of compounds like CAS No. 2320221-99-4. Machine learning models are increasingly used to predict the bioactivity of such molecules, reducing the time and cost associated with traditional screening methods. This resonates with the broader scientific community's focus on computational chemistry and high-throughput screening. As a result, this compound is often discussed in forums and publications related to cheminformatics and molecular docking.

From a synthetic perspective, the preparation of N,2,2-trimethyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)cyclopropane-1-carboxamide involves multi-step organic transformations. Key steps may include the formation of the 1,2,4-triazolo[4,3-b]pyridazine ring, followed by coupling with the azetidine and cyclopropane fragments. These processes are of interest to synthetic chemists exploring green chemistry and catalytic methods, which are trending topics in sustainable science.

In conclusion, CAS No. 2320221-99-4 exemplifies the intersection of structural innovation and therapeutic potential. Its relevance to contemporary research areas such as drug design, computational biology, and sustainable synthesis makes it a compound worth monitoring. As the scientific community continues to explore its applications, this molecule may pave the way for breakthroughs in biomedical science and pharmaceutical development.